Cas no 1443343-05-2 (Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate)

Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate is a sulfur-containing ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a thioester linkage adjacent to a carbonyl group, enhancing reactivity in nucleophilic substitution and condensation reactions. The presence of the 3-chloro-4-methylphenyl group contributes to steric and electronic effects, making it useful in the design of bioactive compounds. This compound is valued for its stability under standard conditions and its role as a versatile building block in heterocyclic chemistry. It is typically handled under controlled conditions due to its potential sensitivity to hydrolysis. Suitable for research and industrial-scale synthesis requiring precise functional group manipulation.
Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate structure
1443343-05-2 structure
Product Name:Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate
CAS No:1443343-05-2
MF:C11H11ClO3S
MW:258.721241235733
CID:5742433
PubChem ID:91656936
Update Time:2026-03-11

Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

    • 1443343-05-2
    • A908640
    • Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate
    • Ethyl2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate
    • Ethyl 2-(3-chloro-4-methylphenyl)sulfanyl-2-oxo-acetate
    • MDL: MFCD15145774
    • Inchi: 1S/C11H11ClO3S/c1-3-15-10(13)11(14)16-8-5-4-7(2)9(12)6-8/h4-6H,3H2,1-2H3
    • InChI Key: AHLGVYYDTFBXHY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)SC(C(=O)OCC)=O

Computed Properties

  • Exact Mass: 258.0117431g/mol
  • Monoisotopic Mass: 258.0117431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 68.7Ų

Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate Security Information

  • Storage Condition:(BD511983)

Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A385966-1g
Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate
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Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate
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Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate
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abcr
AB434524-1g
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€1621.70 2024-04-19
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